17α-Dihydro-17β-ethynyl-14β-equillenin
Description
17α-Dihydro-17β-ethynyl-14β-equillenin is a steroidal compound with the systematic name (13S,14S,17S)-17-Ethynyl-13-methyl-12,13,14,15,16,17-hexahydro-11H-cyclopenta[a]phenanthrene-3,17-diol. Its molecular formula is C₂₀H₂₀O₂, with a molecular weight of 292.37 g/mol . Structurally, it features an ethynyl group at the 17β position and a hydroxyl group at the 3-position, distinguishing it from related equilenin derivatives.
This compound is primarily utilized as an impurity standard in the quality control (QC) and quality assurance (QA) of ethinylestradiol production. It also plays a role in toxicity studies for abbreviated new drug applications (ANDAs) submitted to regulatory bodies like the FDA .
Properties
Molecular Formula |
C₂₀H₂₀O₂ |
|---|---|
Molecular Weight |
292.37 |
Synonyms |
(13S,14R,17S)-17-ethynyl-13-methyl-12,13,14,15,16,17-hexahydro-11H-cyclopenta[a]phenanthrene-3,17-diol |
Origin of Product |
United States |
Comparison with Similar Compounds
Stereoisomers: 17β-Dihydro-17α-ethynyl-equillenin
Structural Differences :
Functional Differences :
- While 17α-Dihydro-17β-ethynyl-14β-equillenin is used in QC for ethinylestradiol, its α-ethynyl isomer is studied as a metabolite of equillin with reported anti-inflammatory properties .
- The β-ethynyl isomer is prioritized in pharmaceutical impurity profiling, whereas the α-ethynyl derivative serves niche roles in drug metabolism research .
Methyl-Substituted Analog: 17-Methyl-17α-dihydroequilenin
Structural Differences :
Functional Differences :
- Ethynyl groups are known to enhance metabolic resistance, making them preferable in long-acting pharmaceuticals—a feature absent in methyl-substituted variants .
Pharmacopeial Equilenin Derivatives
highlights regulatory standards for 17α-dihydroequilenin and 17β-dihydroequilenin , emphasizing their roles in chromatographic analysis (e.g., HPLC) to ensure purity in drug formulations . These compounds, while structurally related, lack the ethynyl group critical to 17α-Dihydro-17β-ethynyl-14β-equillenin’s role in ethinylestradiol QA .
Data Table: Key Comparative Metrics
Research Implications
The stereochemical and functional group variations among these compounds underscore their divergent roles:
- Ethynyl derivatives are critical in pharmaceutical QC due to their metabolic stability.
- Methyl-substituted analogs provide insights into structure-activity relationships but lack therapeutic utility.
- Pharmacopeial guidelines for dihydroequilenins highlight regulatory emphasis on purity, particularly for steroid-based drugs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
